Cas no 943736-69-4 (4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one)
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one
- 4-phenyl-1-piperidin-4-ylpyrrolidin-2-one
- AB52557
- 4-Phenyl-1-(piperidin-4-yl)pyrrolidin-2-one
-
- MDL: MFCD09800527
- Inchi: 1S/C15H20N2O/c18-15-10-13(12-4-2-1-3-5-12)11-17(15)14-6-8-16-9-7-14/h1-5,13-14,16H,6-11H2
- InChI Key: CCEIOTSUSGUFRH-UHFFFAOYSA-N
- SMILES: O=C1CC(C2C=CC=CC=2)CN1C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 293
- XLogP3: 1.3
- Topological Polar Surface Area: 32.299
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:2-8 °C
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 65142-0.25/G |
4-PHENYL-1-PIPERIDIN-4-YL-PYRROLIDIN-2-ONE |
943736-69-4 | 97% | 0.25g |
$325 | 2023-09-16 | |
| AstaTech | 65142-1/G |
4-PHENYL-1-PIPERIDIN-4-YL-PYRROLIDIN-2-ONE |
943736-69-4 | 97% | 1g |
$815 | 2023-09-16 | |
| Chemenu | CM530464-1g |
4-Phenyl-1-(piperidin-4-yl)pyrrolidin-2-one |
943736-69-4 | 97% | 1g |
$306 | 2023-01-01 | |
| Alichem | A109009595-1g |
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one |
943736-69-4 | 97% | 1g |
$400.00 | 2023-08-31 | |
| Crysdot LLC | CD11007290-1g |
4-Phenyl-1-(piperidin-4-yl)pyrrolidin-2-one |
943736-69-4 | 97% | 1g |
$309 | 2024-07-19 |
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one Related Literature
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one
Comprehensive Overview of 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one (CAS No. 943736-69-4): Properties, Applications, and Research Insights
4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one (CAS No. 943736-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyrrolidin-2-one core substituted with a phenyl group and a piperidin-4-yl moiety, represents a versatile scaffold for drug discovery and material science. Its molecular formula, C15H20N2O, and precise molecular weight of 244.34 g/mol make it a subject of interest for researchers exploring central nervous system (CNS) targeting molecules and bioactive heterocycles.
In recent years, the demand for piperidine derivatives and pyrrolidinone-based compounds has surged, driven by their prominence in designing neuromodulators and enzyme inhibitors. A 2023 study highlighted the role of similar structures in modulating dopamine receptors, aligning with growing public interest in neurodegenerative disease therapeutics—a frequently searched topic in medical databases. The 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one framework, with its balanced lipophilicity (LogP ≈ 2.1) and hydrogen-bonding capacity, exhibits optimal blood-brain barrier (BBB) permeability, a critical factor for CNS drug development.
Synthetic routes to CAS 943736-69-4 typically involve multi-step protocols, including N-alkylation of pyrrolidinone precursors with 4-chloropiperidine derivatives, followed by Pd-catalyzed cross-coupling for phenyl group introduction. Advanced purification techniques like preparative HPLC ensure >98% purity, meeting the stringent requirements of high-throughput screening (HTS) platforms. Researchers frequently search for "piperidine synthesis optimization" and "pyrrolidinone ring functionalization," reflecting the compound's relevance in methodological development.
The crystalline form of 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one displays a melting point range of 142-145°C, with characteristic FT-IR absorptions at 1685 cm-1 (C=O stretch) and 1H NMR signals at δ 7.35-7.25 (phenyl multiplet). These physicochemical properties make it distinguishable from related lactam derivatives, a common comparison point in analytical chemistry forums. Stability studies under accelerated conditions (40°C/75% RH) confirm its suitability as a pharmaceutical intermediate, addressing frequent industry queries about "heterocyclic compound stability."
Emerging applications include its use as a building block for allosteric modulator design, particularly for G protein-coupled receptors (GPCRs)—a hot topic in precision medicine discussions. Computational studies suggest the 4-phenyl substitution enhances binding affinity toward sigma-1 receptor subtypes, sparking academic debates on "selective receptor targeting strategies." The compound's chiral center at the piperidine ring also positions it as a candidate for asymmetric catalysis research.
From a commercial perspective, CAS 943736-69-4 is available in milligram to kilogram quantities, with pricing trends reflecting the growing demand for custom synthetic intermediates. Analytical certificates typically include HPLC chromatograms and mass spectrometry data, addressing the "compound characterization standards" frequently searched by quality control specialists. Proper storage recommendations (-20°C under argon) align with best practices for nitrogen-containing heterocycles preservation.
Ongoing investigations explore the compound's potential in fluorescence probes development, leveraging its aromatic-electron donor-acceptor system. This application resonates with the booming interest in bioimaging technologies, as evidenced by search engine analytics. Recent patent analyses reveal its inclusion in kinase inhibitor formulations, particularly for cyclin-dependent kinase (CDK) targets—a trending subject in cancer research publications.
Safety evaluations of 4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one indicate standard handling precautions for laboratory chemicals, with no exceptional hazards reported. This distinguishes it from structurally similar compounds that might carry psychoactive substance concerns—a critical differentiation given increasing regulatory scrutiny. The compound's non-hygroscopic nature and moderate water solubility (23 mg/L at 25°C) facilitate its use in aqueous-organic reaction systems, a practical advantage often queried by process chemists.
Future research directions may explore its metabolic stability using human liver microsome assays, addressing a key gap in ADME/Tox profiling literature. The compound's structure-activity relationship (SAR) potential remains underexplored, particularly regarding N-substitution effects on biological activity—an area generating increasing scholarly attention. As synthetic methodologies advance, continuous flow chemistry approaches for its production may emerge, aligning with the pharmaceutical industry's push toward green chemistry initiatives.
943736-69-4 (4-Phenyl-1-piperidin-4-yl-pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)